Cas no 1594836-63-1 (3-(3-ethoxypropanoyl)oxan-4-one)

3-(3-ethoxypropanoyl)oxan-4-one structure

1594836-63-1 structure

Product Name:3-(3-ethoxypropanoyl)oxan-4-one

CAS No:1594836-63-1

Molecular Formula:C₁₀H₁₆O₄

Molecular Weight:200.231643676758

CID:6003281

PubChem ID:116012045

3-(3-ethoxypropanoyl)oxan-4-one Properties

Names and Identifiers

- 3-(3-ethoxypropanoyl)oxan-4-one
- 1594836-63-1
- EN300-1125327
- InChIKey： XJKXPFGPGVRPPP-UHFFFAOYSA-N
- Inchi： 1S/C10H16O4/c1-2-13-5-3-9(11)8-7-14-6-4-10(8)12/h8H,2-7H2,1H3
- SMILES： O1CCC(C(C(CCOCC)=O)C1)=O

Computed Properties

Exact Mass: 200.10485899g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 5
Monoisotopic Mass: 200.10485899g/mol
Heavy Atom Count: 14
Complexity: 212
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.4
Topological Polar Surface Area: 52.6Å²

3-(3-ethoxypropanoyl)oxan-4-one Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1125327-0.05g	3-(3-ethoxypropanoyl)oxan-4-one	1594836-63-1	95%	0.05g	$647.0	2023-10-26

3-(3-ethoxypropanoyl)oxan-4-one Related Literature

1. An Ag-grid/graphene hybrid structure for large-scale, transparent, flexible heaters†

Yonghee Jang,Youngsoo Kim,Seung-Hyun Cho,Doyoung Byun Nanoscale, 2015,7, 6567-6573
2. Ring-contraction of hantzsch esters and their derivatives to pyrroles via electrochemical extrusion of ethyl acetate out of aromatic rings†

Xu Liu,Chang Liu Green Chem., 2021,23, 3468-3473
3. Physiological chemistry

J. Chem. Soc., Abstr., 1899,76, B309-B317
4. Zinc oxide microrods and nanorods: different antibacterial activity and their mode of action against Gram-positive bacteria†

Maria P. Bracciale,Elena Zanni,Mariangela Cestelli Guidi,Diego Sali,Alessandra Broggi RSC Adv., 2014,4, 56031-56040
5. Reversible iodine absorption of nonporous coordination polymer Cu(TCNQ)†

Koji Miyao,Akira Funabiki,Kazuyuki Takahashi,Tomoyuki Mochida,Mikio Uruichi New J. Chem., 2014,38, 739-743
6. Stability and interaction forces of oil-in-water emulsions as observed by optical tweezers – a proof-of-concept study

Julie Nilsen-Nygaard,Marit Sletmoen,Kurt Ingar Draget RSC Adv., 2014,4, 52220-52229
7. Boosting and regulating solar energy conversion performance of delafossite AgFeO2 by spin polarization

Xu-Dong Dong,Zong-Yan Zhao J. Mater. Chem. A, 2022,10, 4800-4816
8. Structurally well-defined group 4 metal complexes as initiators for the ring-opening polymerization of lactide monomers

Andreas Sauer,Andreas Kapelski,Samuel Dagorne,Moshe Kol,Jun Okuda Dalton Trans., 2013,42, 9007-9023
9. Knudsen cell studies of the uptake of gaseous ammonia and amines onto C3–C7 solid dicarboxylic acids

Michelle C. Fairhurst,Michael J. Ezell,Barbara J. Finlayson-Pitts Phys. Chem. Chem. Phys., 2017,19, 26296-26309
10. Proteinsolid-state NMR resonance assignments from (13C,13C) correlation spectroscopy

Karsten Seidel,Adam Lange,Stefan Becker,Colan E. Hughes,Henrike Heise,Marc Baldus Phys. Chem. Chem. Phys., 2004,6, 5090-5093

Related Categories

1594836-63-1 (3-(3-ethoxypropanoyl)oxan-4-one) Related Products

Recommended suppliers

atkchemica

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.atkchemical.com/

Shanghai Jinhuan Chemical CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

PRIBOLAB PTE.LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Xiamen PinR Bio-tech Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.pinrchem.com/english.html